Cas no 874974-85-3 (Benzonitrile, 3-(difluoromethyl)-5-hydroxy-)

• Product Name: Benzonitrile, 3-(difluoromethyl)-5-hydroxy-
• CAS No: 874974-85-3
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• CID: 1899201
• PubChem ID: 57443505
• Update Time: 2024-10-26

Benzonitrile, 3-(difluoromethyl)-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(difluoromethyl)-5-hydroxy-
• 3-(Difluoromethyl)-5-hydroxybenzonitrile (ACI)
• MFCD18393990
• DB-094041
• W18246
• 874974-85-3
• WS-00986
• CS-0144651
• SCHEMBL1195245
• 3-(difluoromethyl)-5-hydroxybenzonitrile
• TQU0198

• Inchi： 1S/C8H5F2NO/c9-8(10)6-1-5(4-11)2-7(12)3-6/h1-3,8,12H
• InChI Key： GRJFEPKRTUHYCB-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C(F)F)C=C(O)C=1

Computed Properties

• Exact Mass: 169.03392011g/mol
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44Ų